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Compound of Interest

Compound Name: N-(m-PEG4)-N'-(biotin-PEG3)-Cy5

Cat. No.: B1193259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The interaction between biotin (Vitamin B7) and the protein streptavidin is the cornerstone of

numerous biotechnological applications, from immunoassays and affinity chromatography to

targeted drug delivery and advanced biosensors. This guide provides an in-depth exploration of

the core principles governing this remarkably strong non-covalent bond, focusing on its binding

affinity and kinetics. We present a consolidation of quantitative data, detailed experimental

protocols for its characterization, and visual representations of key processes to empower

researchers in harnessing the full potential of this powerful molecular partnership.

Quantitative Analysis of Binding Affinity and
Kinetics
The biotin-streptavidin interaction is renowned for its extraordinary affinity, characterized by an

extremely low dissociation constant (Kd), which is in the femtomolar (fM) range. This tight

binding is a result of a rapid association rate (k_on) and an exceptionally slow dissociation rate

(k_off). For a comprehensive understanding, it is valuable to compare these parameters with

those of avidin, a functionally similar protein from egg white, and NeutrAvidin, a deglycosylated

form of avidin with reduced non-specific binding.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1193259?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protein
Dissociation
Constant (Kd)
[M]

Association
Rate (k_on)
[M⁻¹s⁻¹]

Dissociation
Rate (k_off)
[s⁻¹]

Key
Characteristic
s

Streptavidin
~10⁻¹⁴ - 10⁻¹⁵[1]

[2]

~1 x 10⁷ - 2 x

10⁷[3][4]

~10⁻⁶ - 10⁻⁵[2]

[5]

Non-

glycosylated,

near-neutral pI,

low non-specific

binding.[6]

Avidin ~10⁻¹⁵[6]
Slower than

streptavidin[7]

Slower than

streptavidin[3]

Glycosylated,

high pI (~10.5),

can exhibit non-

specific binding.

[6]

NeutrAvidin ~10⁻¹⁵[6]
Similar to

streptavidin

Similar to

streptavidin

Deglycosylated

avidin, near-

neutral pI,

reduced non-

specific binding.

[6]

Note: The exact kinetic values can vary depending on the experimental conditions (e.g.,

temperature, pH, buffer composition) and the specific measurement technique employed.

The Energetics of Interaction: A Logical
Relationship
The binding affinity, represented by the dissociation constant (Kd), is intrinsically linked to the

rates of association and dissociation. This relationship is fundamental to understanding the

stability of the biotin-streptavidin complex.
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Kinetic Rates

Binding Affinity Governing EquationAssociation Rate (kon)

Dissociation Constant (Kd)

 Influences

Dissociation Rate (koff)
 Influences

Kd = koff / kon

Preparation

Execution

Data Analysis

Equilibrate SPR system with running buffer

Prepare streptavidin-coated sensor chip

Prepare serial dilutions of biotinylated analyte

Inject analyte (association phase)

Immobilize biotinylated ligand on sensor chip

Inject running buffer to establish baseline

Inject running buffer (dissociation phase)

Regenerate sensor chip surface

Next cycle

Reference subtract sensorgram data

Fit data to a kinetic binding model (e.g., 1:1 Langmuir)

Calculate kon, koff, and Kd
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Sandwich ELISA Workflow

1. Coat plate with capture antibody

2. Add sample containing antigen

Antigen binds

3. Add biotinylated detection antibody

Detection Ab binds antigen

4. Add streptavidin-enzyme conjugate

Streptavidin binds biotin

5. Add substrate and measure signal

Enzyme converts substrate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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